Cas no 40828-56-6 (5-Chloro-1H-benzimidazole-2-sulfonic acid)

• Product Name: 5-Chloro-1H-benzimidazole-2-sulfonic acid
• CAS No: 40828-56-6
• MF: C₇H₅ClN₂O₃S
• MW: 232.644199132919
• MDL: MFCD00965565
• CID: 2145535
• PubChem ID: 3113082
• Update Time: 2025-04-21

5-Chloro-1H-benzimidazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1H-Benzimidazole-2-sulfonic acid
• ALBB-004053
• Z57080960
• SCHEMBL16134490
• AQ-086/05700011
• G44878
• LS-01473
• SCHEMBL7414528
• SR-01000323107
• 5-Chloro-1H-benzo[d]imidazole-2-sulfonic acid
• STK498431
• 5-chloro-1H-1,3-benzodiazole-2-sulfonic acid
• AKOS000283137
• DB-306969
• CS-0216582
• 6-chloro-1H-1,3-benzodiazole-2-sulfonic acid
• MFCD00965565
• SR-01000323107-1
• EN300-51798
• 5-Chloro-1H-benzo[d]imidazole-2-sulfonicacid
• 5-chloro-1H-benzimidazole-2-sulfonic acid
• 40828-56-6
• 5-Chloro-1H-benzimidazole-2-sulfonic acid

• MDL： MFCD00965565
• Inchi： 1S/C7H5ClN2O3S/c8-4-1-2-5-6(3-4)10-7(9-5)14(11,12)13/h1-3H,(H,9,10)(H,11,12,13)
• InChI Key： JIBBHTOBDRHTPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(=N2)S(=O)(=O)O

Computed Properties

• Exact Mass: 231.9709409Da
• Monoisotopic Mass: 231.9709409Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.4Ų